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Compound of Interest

Compound Name: Fenretinide glucuronide-d4

Cat. No.: B12405946 Get Quote

A Technical Guide to Fenretinide Glucuronide-d4
for Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of Fenretinide glucuronide-d4, a key deuterated metabolite of the synthetic

retinoid Fenretinide (N-(4-hydroxyphenyl)retinamide or 4-HPR). This document outlines its

commercial availability, applications in research, and relevant biological pathways.

Commercial Availability and Suppliers
Fenretinide glucuronide-d4 and its related compounds are available from a select number of

specialized chemical suppliers. These compounds are crucial for pharmacokinetic and

metabolic studies of Fenretinide, often serving as internal standards in bioanalytical assays.

The table below summarizes the available information from various suppliers. Researchers are

advised to contact the suppliers directly for the most current pricing, availability, and detailed

product specifications, as some of these specialized chemicals may be synthesized on

demand.
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Supplier
Product
Name

Catalog
Number

Molecular
Formula

CAS
Number

Notes

Clearsynth

Fenretinide

Glucuronide

Monosodium

Salt-d4

CS-T-96805
C₃₂H₃₆D₄NNa

O₈
Not Available

Offered as a

monosodium

salt.[1]

LGC

Standards

Fenretinide

Glucuronide

Monosodium

Salt-d4

Not specified Not specified Not specified

This product

requires

custom

synthesis,

and a quote

must be

requested.[2]

Veeprho

Fenretinide-

D4

Glucuronide

DVE00768 Not specified Not Available

Listed among

their

Fenretinide-

related

impurities.[3]

[4]

TLC

Pharmaceutic

al Standards

Fenretinide-

d4

Glucuronide

F-075009 C₃₂H₃₇D₄NO₈
2118244-60-

1
-

Note: While not the glucuronidated form, Fenretinide-d4 is more widely available and used as

an internal standard. Suppliers include CP Lab Safety[5] and TLC Pharmaceutical

Standards[6].

Experimental Protocols
The primary application of Fenretinide glucuronide-d4 is as an internal standard for the

quantification of Fenretinide and its metabolites in biological matrices using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Below is a detailed, representative

protocol adapted from established methods for Fenretinide analysis.[7][8][9][10]
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Quantification of Fenretinide and its Metabolites in
Human Plasma using LC-MS/MS
This protocol describes a method for the simultaneous determination of Fenretinide and its

major metabolites, including Fenretinide glucuronide, in human plasma.

2.1.1. Materials and Reagents

Fenretinide, Fenretinide glucuronide, and other metabolite analytical standards

Fenretinide glucuronide-d4 (Internal Standard, IS)

HPLC-grade acetonitrile, methanol, and water

Formic acid, analytical grade

Human plasma (blank)

2.1.2. Preparation of Standard and Quality Control (QC) Samples

Stock Solutions: Prepare individual stock solutions of Fenretinide, its metabolites, and

Fenretinide glucuronide-d4 (IS) in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in

methanol to create working standard solutions for the calibration curve.

Internal Standard Working Solution: Dilute the Fenretinide glucuronide-d4 stock solution

with methanol to a final concentration of 100 ng/mL.

Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working

standard solutions to create calibration standards and quality control samples at low,

medium, and high concentrations.

2.1.3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (standard, QC, or unknown), add 10 µL of the 100 ng/mL IS

working solution.
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Add 200 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 30 seconds.

Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2.1.4. LC-MS/MS Conditions

Liquid Chromatography System: A high-performance liquid chromatography (HPLC) system

capable of gradient elution.

Column: A C18 reversed-phase column (e.g., Zorbax SB-C18, 3.5µm, 50×2.1mm).[7][8]

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution:

0-1 min: 30% B

1-5 min: Linear gradient from 30% to 95% B

5-7 min: Hold at 95% B

7-8 min: Return to 30% B

8-10 min: Re-equilibration at 30% B

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion

transitions for Fenretinide, its metabolites, and Fenretinide glucuronide-d4 should be

optimized by infusing the individual standard solutions.

Example Transition for Fenretinide: m/z 392.3 → 283.2[7][8]

2.1.5. Data Analysis

Quantify the analytes by calculating the peak area ratio of the analyte to the internal standard

(Fenretinide glucuronide-d4). The concentration of the unknown samples is determined from

the calibration curve.

Signaling and Metabolic Pathways
Metabolic Pathway of Fenretinide
Fenretinide undergoes metabolism in the body, primarily through oxidation and glucuronidation.

The glucuronidation of the phenolic hydroxyl group of Fenretinide is a significant detoxification

pathway, increasing its water solubility and facilitating its excretion. This reaction is catalyzed

by UDP-glucuronosyltransferases (UGTs).
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Upstream Events
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1. Dosing
(e.g., oral gavage of Fenretinide

to animal models)

2. Serial Blood Sampling
(e.g., at 0, 0.5, 1, 2, 4, 8, 24 hours)

3. Plasma Preparation
(Centrifugation)

4. Sample Extraction
(Protein precipitation with IS
[Fenretinide glucuronide-d4])

5. LC-MS/MS Analysis

6. Data Processing
(Concentration vs. Time)

7. Pharmacokinetic Parameter
Calculation (AUC, Cmax, T1/2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and availability of Fenretinide
glucuronide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
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fenretinide-glucuronide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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